2-Methylamino-1-nitrosonaphthalene
Cat. No. B8357524
M. Wt: 186.21 g/mol
InChI Key: BTBLSOIHBQDNKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04435417
Procedure details
A solution of 11.16 g (0.06 mole) of 2-methylamino-1-nitrosonaphthalene in 800 cc of toluene is hydrogenated at room temperature and at the atmospheric pressure in the presence of 3 g of Palladium-on-carbon. After one hour, when the theoretical amount of hydrogen has been consumed, 9 cc (0.06 mole) of 4-ethoxy benzaldehyde are added and the obtained reaction mixture is heated to the reflux temperature under an inert atmosphere for about 3 hours. The water which forms during the reaction distillates as binary azeotrope with toluene and is separated through a Dean-Stark apparatus. Then further 1.5 g of 5% Palladium-on-carbon are added and reflux is prolonged for two additional hours. Filtration of the hot solution followed by concentration of the filtrate to dryness under vacuum affords a residue which has been purified by cristallization from ethyl acetate. Yield 14.5 g (80%) M.p. 138°-9° C.
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][NH:2][C:3]1[CH:12]=[CH:11][C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[C:4]=1[N:13]=O.[CH2:15]([O:17][C:18]1[CH:25]=[CH:24][C:21]([CH:22]=O)=[CH:20][CH:19]=1)[CH3:16].O>C1(C)C=CC=CC=1.[Pd]>[CH3:1][N:2]1[C:3]2[CH:12]=[CH:11][C:10]3[C:5]([C:4]=2[N:13]=[C:22]1[C:21]1[CH:24]=[CH:25][C:18]([O:17][CH2:15][CH3:16])=[CH:19][CH:20]=1)=[CH:6][CH:7]=[CH:8][CH:9]=3
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
11.16 g
|
|
Type
|
reactant
|
|
Smiles
|
CNC1=C(C2=CC=CC=C2C=C1)N=O
|
Step Two
|
Name
|
|
|
Quantity
|
9 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OC1=CC=C(C=O)C=C1
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Step Four
|
Name
|
|
|
Quantity
|
800 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1(=CC=CC=C1)C
|
Step Five
|
Name
|
|
|
Quantity
|
3 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
|
Step Six
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C1(=CC=CC=C1)C
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
when the theoretical amount of hydrogen has been consumed
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the obtained reaction mixture
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
is heated to the reflux temperature under an inert atmosphere for about 3 hours
|
|
Duration
|
3 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
is separated through a Dean-Stark apparatus
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Then further 1.5 g of 5% Palladium-on-carbon are added
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
reflux
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
Filtration of the hot solution
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
affords a residue which
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
has been purified by cristallization from ethyl acetate
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
CN1C(=NC2=C1C=CC1=CC=CC=C12)C1=CC=C(C=C1)OCC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
